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Compound of Interest

Compound Name: Dahurinol

Cat. No.: B1515292

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential, step-by-step guidance for the safe
disposal of Dahurinol, a natural triterpenoid compound. Adherence to these procedures will
help maintain a safe working environment and ensure compliance with waste management
regulations.

Dahurinol: Key Data for Handling and Disposal

The following table summarizes essential quantitative data for Dahurinol, pertinent to its safe
handling and disposal. This information is critical for risk assessment and for determining the
appropriate disposal pathway.
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Property Value Reference
CAS Number 38908-87-1 [11[2]
Molecular Formula C30H4805 [1][2]
Molecular Weight 488.70 g/mol [2]
Appearance White to off-white solid [2]

4°C, sealed storage, away
from moisture and light. In

Storage [2]
solvent: -80°C for 6 months;

-20°C for 1 month.

Experimental Protocols: Disposal of Dahurinol

The proper disposal of Dahurinol must be conducted in accordance with institutional, local,
and national regulations for chemical waste. The following protocol outlines the recommended
steps for safe disposal.

1. Personal Protective Equipment (PPE): Before handling Dahurinol, ensure that appropriate
PPE is worn. This includes, but is not limited to:

o Safety goggles or a face shield
o Chemical-resistant gloves (e.g., nitrile)
e Alaboratory coat

2. Waste Classification: While a specific Safety Data Sheet (SDS) for Dahurinol providing
detailed hazard classification was not found in the public domain, as a bioactive small molecule
and potential topoisomerase inhibitor, it should be treated as a potentially hazardous chemical
waste.[3] Do not dispose of Dahurinol down the drain or in the regular trash.

3. Containerization:

o Place solid Dahurinol waste into a clearly labeled, sealable container designated for
chemical waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.phytopurify.com/product/10985.html
https://www.medchemexpress.com/dahurinol.html
https://www.phytopurify.com/product/10985.html
https://www.medchemexpress.com/dahurinol.html
https://www.medchemexpress.com/dahurinol.html
https://www.medchemexpress.com/dahurinol.html
https://www.medchemexpress.com/dahurinol.html
https://www.benchchem.com/product/b1515292?utm_src=pdf-body
https://www.benchchem.com/product/b1515292?utm_src=pdf-body
https://www.benchchem.com/product/b1515292?utm_src=pdf-body
https://www.benchchem.com/product/b1515292?utm_src=pdf-body
https://ouci.dntb.gov.ua/en/works/4OZYmGN7/
https://www.benchchem.com/product/b1515292?utm_src=pdf-body
https://www.benchchem.com/product/b1515292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Solutions of Dahurinol should be collected in a separate, sealed, and labeled container for
liquid chemical waste. Do not mix with other incompatible waste streams.

e The label on the waste container should clearly state "Hazardous Waste," the full chemical
name "Dahurinol," and the approximate quantity.

4. Segregation: Store the Dahurinol waste container in a designated satellite accumulation
area for hazardous waste. Ensure it is segregated from incompatible chemicals to prevent
accidental reactions.

5. Disposal Request: Once the waste container is full or ready for disposal, follow your
institution's established procedures for hazardous waste pickup. This typically involves
submitting a request to the Environmental Health and Safety (EHS) department.

6. Decontamination:

e Any surfaces or equipment that have come into contact with Dahurinol should be thoroughly
decontaminated. Use an appropriate solvent (e.g., 70% ethanol) to wipe down the area, and
dispose of the cleaning materials as hazardous waste.

o Contaminated PPE, such as gloves, should also be disposed of as hazardous chemical

waste.

Dahurinol Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Dahurinol in a laboratory setting.
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Satellite Accumulation Area
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Request to EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1515292#dahurinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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